N-(1,3-benzodioxol-5-ylmethyl)-2-chloro-5-fluoropyrimidin-4-amine
Catalog No.
S16159830
CAS No.
M.F
C12H9ClFN3O2
M. Wt
281.67 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
N-(1,3-benzodioxol-5-ylmethyl)-2-chloro-5-fluoropyrimidin-4-amine
IUPAC Name
N-(1,3-benzodioxol-5-ylmethyl)-2-chloro-5-fluoropyrimidin-4-amine
Molecular Formula
C12H9ClFN3O2
Molecular Weight
281.67 g/mol
InChI
InChI=1S/C12H9ClFN3O2/c13-12-16-5-8(14)11(17-12)15-4-7-1-2-9-10(3-7)19-6-18-9/h1-3,5H,4,6H2,(H,15,16,17)
InChI Key
FIWDCHJBRDESIR-UHFFFAOYSA-N
Canonical SMILES
C1OC2=C(O1)C=C(C=C2)CNC3=NC(=NC=C3F)Cl
XLogP3
2.9
Hydrogen Bond Acceptor Count
6
Hydrogen Bond Donor Count
1
Exact Mass
281.0367324 g/mol
Monoisotopic Mass
281.0367324 g/mol
Heavy Atom Count
19
Dates
Modify: 2024-08-15
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